Cas no 2377606-10-3 ((2,5-difluoro-3-formylphenyl)boronic acid)

• Product Name: (2,5-difluoro-3-formylphenyl)boronic acid
• CAS No: 2377606-10-3
• MF: C₇H₅BF₂O₃
• MW: 185.920609235764
• CID: 5523859
• Update Time: 2025-05-20

(2,5-difluoro-3-formylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2,5-difluoro-3-formylphenyl)boronic acid

• Inchi： 1S/C7H5BF2O3/c9-5-1-4(3-11)7(10)6(2-5)8(12)13/h1-3,12-13H
• InChI Key： AKFWTFPLYNTOEN-UHFFFAOYSA-N
• SMILES： B(C1C=C(F)C=C(C=O)C=1F)(O)O

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 350.8±52.0 °C(Predicted)
• pka: 6.60±0.58(Predicted)

Additional information on (2,5-difluoro-3-formylphenyl)boronic acid

(2,5-Difluoro-3-formylphenyl)boronic Acid: A Comprehensive Overview

Boronic acids have emerged as versatile building blocks in organic synthesis, particularly in the field of medicinal chemistry and materials science. Among these, (2,5-difluoro-3-formylphenyl)boronic acid (CAS No: 2377606-10-3) has garnered significant attention due to its unique structural features and potential applications in drug discovery and material synthesis. This compound, characterized by its fluoro-substituted aromatic ring and boronic acid functionality, represents a valuable intermediate in the construction of complex molecules.

The CAS registry number 2377606-10-3 uniquely identifies this compound, ensuring its precise identification in scientific literature and regulatory documents. The structure of (2,5-difluoro-3-formylphenyl)boronic acid comprises a phenyl ring substituted with two fluorine atoms at the 2 and 5 positions and a formyl group at the 3 position. The boronic acid moiety (-B(OH)₂) is attached to the phenyl ring via a single bond. This arrangement imparts the molecule with unique electronic properties and reactivity, making it an attractive substrate for various chemical transformations.

Recent advancements in cross-coupling reactions, particularly the Suzuki-Miyaura coupling, have highlighted the utility of boronic acids as coupling partners. In this context, (2,5-difluoro-3-formylphenyl)boronic acid has been employed as a key intermediate in the synthesis of biologically active compounds. For instance, researchers have utilized this compound to construct heterocyclic frameworks with potential applications in oncology and neurodegenerative diseases. The presence of electron-withdrawing fluorine atoms enhances the reactivity of the boronic acid group, facilitating efficient coupling under mild conditions.

Moreover, the formyl group at the 3 position introduces additional functional diversity to the molecule. This aldehyde moiety can undergo various transformations, such as condensation reactions or reductions, enabling the construction of complex carbon frameworks. Recent studies have demonstrated the use of (2,5-difluoro-3-formylphenyl)boronic acid in the synthesis of fluorescent probes for bioimaging applications. The combination of fluorine atoms and formyl groups provides a platform for tuning optical properties, making this compound a promising candidate for advanced materials research.

In terms of synthetic routes, (2,5-difluoro-3-formylphenyl)boronic acid can be prepared via several methods. One common approach involves the hydroboration of aryl halides followed by oxidation to yield the boronic acid. Alternatively, it can be synthesized through directed metallation strategies using organometallic reagents. These methods highlight the versatility of this compound in being accessed from different starting materials and reaction pathways.

The stability and reactivity of (2,5-difluoro-3-formylphenyl)boronic acid are influenced by its substituents. The electron-withdrawing nature of fluorine atoms increases the acidity of the boron-oxygen bond, enhancing its reactivity in coupling reactions. However, this also necessitates careful handling to prevent premature decomposition or side reactions during storage or synthesis.

From an environmental standpoint, understanding the fate and behavior of (2,5-difluoro-3-formylphenyl)boronic acid is crucial for its safe handling and disposal. Recent studies have explored its degradation pathways under various conditions, providing insights into its environmental impact. These findings underscore the importance of adopting sustainable practices when working with such compounds to minimize their ecological footprint.

In conclusion, (2,5-difluoro-3-formylphenyl)boronic acid (CAS No: 2377606-10-3) stands as a testament to the ingenuity of modern organic synthesis. Its unique structure and reactivity make it an invaluable tool in drug discovery and materials science. As research continues to uncover new applications for this compound, its role in advancing chemical science is likely to grow further.